3-methyl-N-[(E)-[(E)-2-methyl-3-phenylprop-2-enylidene]amino]-1-phenyl-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-N-[(2-methyl-3-phenylprop-2-enylidene)amino]-1-phenyl-6-(3-pyridinyl)-4-pyrazolo[3,4-b]pyridinecarboxamide is a member of bipyridines.
Scientific Research Applications
Synthesis and Biological Activity
- Novel heterocyclic compounds containing the 2-H-Pyranopyridine-2-one moiety and related structures, synthesized from pyrazolo[3,4-b]pyridine derivatives, are anticipated to exhibit hypertensive activity (Kumar & Mashelker, 2007).
Synthesis and Anticancer Properties
- Synthesis of a novel series of pyrazolopyrimidines derivatives, including pyrazolo[3,4-d]pyrimidines, demonstrated potential as anticancer and anti-5-lipoxygenase agents, evaluated through cytotoxicity against HCT-116 and MCF-7, highlighting the therapeutic potential of these compounds in cancer treatment (Rahmouni et al., 2016).
Synthesis and Antimicrobial Activity
- Studies on the synthesis of pyrimidine derivatives like 6-methyl-4-(3-phenyl-pyridin-4-ylmethanone-1-H-pyrazol)-2-thio-N-substituted phenyl pyrimide-5-carboxamide revealed their utility in medicinal applications, including antimicrobial properties (Rathod & Solanki, 2018).
Glycine Transporter 1 Inhibitor
- Identification of related pyridine derivatives as potent and orally available Glycine Transporter 1 inhibitors, contributing to the development of neurological disorder treatments (Yamamoto et al., 2016).
Antibacterial Screening
- Synthesis of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids for antibacterial screening, with some compounds showing effective antibacterial properties (Maqbool et al., 2014).
Properties
Molecular Formula |
C29H24N6O |
---|---|
Molecular Weight |
472.5 g/mol |
IUPAC Name |
3-methyl-N-[(E)-[(E)-2-methyl-3-phenylprop-2-enylidene]amino]-1-phenyl-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide |
InChI |
InChI=1S/C29H24N6O/c1-20(16-22-10-5-3-6-11-22)18-31-33-29(36)25-17-26(23-12-9-15-30-19-23)32-28-27(25)21(2)34-35(28)24-13-7-4-8-14-24/h3-19H,1-2H3,(H,33,36)/b20-16+,31-18+ |
InChI Key |
KMFWGHZDMJGOEA-LINOLGOLSA-N |
Isomeric SMILES |
CC1=NN(C2=C1C(=CC(=N2)C3=CN=CC=C3)C(=O)N/N=C/C(=C/C4=CC=CC=C4)/C)C5=CC=CC=C5 |
SMILES |
CC1=NN(C2=C1C(=CC(=N2)C3=CN=CC=C3)C(=O)NN=CC(=CC4=CC=CC=C4)C)C5=CC=CC=C5 |
Canonical SMILES |
CC1=NN(C2=C1C(=CC(=N2)C3=CN=CC=C3)C(=O)NN=CC(=CC4=CC=CC=C4)C)C5=CC=CC=C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.